Cas no 137911-08-1 (2,2'-(Ethane-1,2-diyl)bis(4-isothiocyanatobenzene-1-sulfonic acid))

• Product Name: 2,2'-(Ethane-1,2-diyl)bis(4-isothiocyanatobenzene-1-sulfonic acid)
• CAS No: 137911-08-1
• MF: C₁₆H₁₂N₂O₆S₄
• MW: 456.53627872467
• CID: 2772484
• PubChem ID: 71341801
• Update Time: 2025-04-21

2,2'-(Ethane-1,2-diyl)bis(4-isothiocyanatobenzene-1-sulfonic acid) Chemical and Physical Properties

Names and Identifiers

• 137911-08-1
• DTXSID40768657
• 2,2'-(Ethane-1,2-diyl)bis(4-isothiocyanatobenzene-1-sulfonic acid)

• Inchi： 1S/C16H12N2O6S4/c19-27(20,21)15-5-3-13(17-9-25)7-11(15)1-2-12-8-14(18-10-26)4-6-16(12)28(22,23)24/h3-8H,1-2H2,(H,19,20,21)(H,22,23,24)
• InChI Key： IWGQZCQVMWPBBC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1CCC1C=C(C=CC=1S(=O)(=O)O)N=C=S)N=C=S)(=O)(=O)O

Computed Properties

• Exact Mass: 455.95782080Da
• Monoisotopic Mass: 455.95782080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 214Ų